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Compound of Interest

Compound Name: Potassium bromide

Cat. No.: B146838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of potassium bromide
(KBr) in a range of common organic solvents. Understanding the solubility of this inorganic salt

is critical in various scientific and industrial applications, including organic synthesis,

formulation development, and analytical chemistry. This document compiles quantitative

solubility data, details common experimental protocols for solubility determination, and presents

a visual workflow to aid in experimental design.

Quantitative Solubility Data
The solubility of potassium bromide in organic solvents is generally lower than in water, a

consequence of the high lattice energy of the salt and the lower dielectric constants of organic

liquids. The extent of dissolution is highly dependent on the nature of the solvent, particularly its

polarity and ability to solvate the potassium and bromide ions. The following tables summarize

the available quantitative data for the solubility of KBr in several key organic solvents.

Table 1: Solubility of Potassium Bromide in Alcohols
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Methanol 0 1.82[1]

10 1.93[1]

15 2.0[1]

20 2.08[1]

25 2.17[1]

30 2.23[1]

40 2.37[1]

50 2.55[1]

60 2.74[1]

Ethanol 25 0.135[1]

80 4.76[2]

1-Propanol 25 0.035[1]

2-Propanol 25 0.011[1]

1-Butanol 20 0.0112[1]

50 0.0148[1]

2-Butanol 25 0.0044[1]

Isoamyl alcohol 20 0.002[1]

25 0.00175[1]

Ethylene Glycol 30 15.85[1]

Glycerol 25 17.8[1]

Table 2: Solubility of Potassium Bromide in Aprotic Solvents
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetone 18 0.00454[1]

37 0.00415[1]

Acetonitrile 18 0.023[1]

25 0.024[1]

Dimethylformamide (DMF) 25 0.91[1]

Dimethyl Sulfoxide (DMSO) 25 5.03[1]

29.7 3.24[1]

73.6 3.86[1]

N-Methylformamide 25 5.57[1]

Formamide 25 21.5[1]

Diethyl Ether 15 0.02[1]

Ethyl Acetate - Insoluble[1]

Table 3: Solubility of Potassium Bromide in Other Organic Solvents

Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetic Acid 30 0.2187[1]

Formic Acid (95%) 18.5 23.2[1]

Furfural 25 0.12[1]

Pyridine - Sparingly soluble[1]

Experimental Protocols for Solubility Determination
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The determination of the solubility of an ionic salt in an organic solvent requires precise and

well-controlled experimental procedures. Two common and reliable methods are the isothermal

shake-flask method and the gravimetric method.

Isothermal Shake-Flask Method
This method is considered the gold standard for determining equilibrium solubility.

Objective: To determine the saturation solubility of KBr in a given organic solvent at a constant

temperature.

Materials and Apparatus:

Potassium bromide (analytical grade, dried in an oven to remove moisture)

Organic solvent of interest (high purity)

Temperature-controlled orbital shaker or water bath

Conical flasks with stoppers

Syringe filters (chemically compatible with the solvent)

Analytical balance

Volumetric flasks and pipettes

Apparatus for quantitative analysis of bromide or potassium ions (e.g., ion chromatography,

ICP-OES, or a validated titrimetric method)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of dried KBr to a series of

conical flasks containing a known volume of the organic solvent. The presence of

undissolved solid is essential to ensure that equilibrium with the solid phase is reached.

Equilibration: Place the stoppered flasks in a temperature-controlled shaker or water bath set

to the desired temperature. Agitate the flasks for a sufficient period to allow the system to
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reach equilibrium. The time required for equilibration can vary significantly depending on the

solvent and temperature and should be determined empirically by taking measurements at

different time points (e.g., 24, 48, and 72 hours) until the concentration of KBr in the solution

remains constant.

Sample Collection and Filtration: Once equilibrium is established, cease agitation and allow

the excess solid to settle. Carefully withdraw an aliquot of the supernatant using a syringe. It

is crucial to avoid aspirating any solid particles. Immediately filter the aliquot through a

syringe filter that has been pre-warmed to the experimental temperature to prevent

precipitation of the solute.

Sample Preparation for Analysis: Accurately weigh the filtered aliquot and then dilute it with a

suitable solvent to a concentration within the calibrated range of the analytical instrument.

Quantitative Analysis: Determine the concentration of potassium or bromide ions in the

diluted sample using a pre-calibrated analytical method.

Calculation of Solubility: From the measured concentration and the dilution factor, calculate

the concentration of KBr in the original saturated solution. Express the solubility in the

desired units (e.g., g/100 g of solvent, mol/L).

Gravimetric Method
This is a simpler, classical method suitable for determining the solubility of non-volatile solutes

in volatile solvents.

Objective: To determine the solubility of KBr in a volatile organic solvent by mass

determination.

Materials and Apparatus:

Potassium bromide (analytical grade, dried)

Volatile organic solvent of interest (high purity)

Conical flasks with stoppers

Temperature-controlled water bath or incubator
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Filtration apparatus (e.g., filter paper and funnel, or sintered glass filter)

Evaporating dish (pre-weighed)

Analytical balance

Oven

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of KBr in the chosen solvent

at a specific temperature as described in the isothermal shake-flask method (steps 1 and 2).

Filtration: Filter the saturated solution to remove all undissolved solid KBr.

Sample Weighing (Solution): Accurately weigh a clean, dry evaporating dish. Transfer a

known volume or mass of the clear, saturated filtrate into the pre-weighed evaporating dish

and weigh it again to determine the exact mass of the solution.

Solvent Evaporation: Carefully evaporate the solvent from the evaporating dish. This can be

done on a steam bath, in a fume hood, or in an oven at a temperature below the

decomposition temperature of KBr but sufficient to evaporate the solvent in a reasonable

time.

Drying and Weighing (Solute): Once all the solvent has evaporated, place the evaporating

dish containing the solid KBr residue in an oven to dry to a constant weight. Cool the dish in

a desiccator before each weighing.

Calculation of Solubility:

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of dissolved KBr = (Mass of dish + dry KBr) - (Mass of empty dish)

Mass of the solvent = Mass of the saturated solution - Mass of dissolved KBr

Solubility ( g/100 g of solvent) = (Mass of dissolved KBr / Mass of the solvent) x 100
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Visualizing the Experimental Workflow
To provide a clear overview of the process for determining solubility, the following diagram

illustrates the key steps and decision points in a typical experimental workflow.

Start: Define
Solvent and Temperature

Prepare Materials:
- Dry KBr

- High-purity solvent

Create KBr Suspension:
Add excess KBr to solvent

in a sealed vessel

Equilibration:
Agitate at constant temperature

(e.g., 24-72 hours)

Verify Equilibrium:
Analyze aliquots at different

time points. Is concentration stable?

No

Sample Collection:
- Cease agitation

- Allow solid to settle

Yes

Filtration:
Filter supernatant through a

pre-warmed syringe filter

Select Analysis Method

Gravimetric Analysis:
- Weigh filtered aliquot

- Evaporate solvent
- Weigh dry KBr residue

Volatile Solvent

Instrumental Analysis:
- Dilute filtered aliquot

- Analyze using a calibrated
  instrument (e.g., IC, ICP-OES)

Non-volatile Solvent or
Higher Precision Needed

Calculate Solubility:
Express as g/100g solvent, mol/L, etc.

End: Report Solubility Data

Click to download full resolution via product page
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Caption: Experimental workflow for determining the solubility of KBr.

Factors Influencing the Solubility of Potassium
Bromide in Organic Solvents
The dissolution of an ionic compound like KBr in an organic solvent is a complex process

governed by the interplay of several factors:

Lattice Energy of KBr: A significant amount of energy is required to overcome the strong

electrostatic forces holding the K+ and Br- ions together in the crystal lattice.

Solvation Energy: This is the energy released when the dissociated ions are surrounded and

stabilized by solvent molecules. For effective solvation of ions, the solvent molecules must

have a dipole moment (i.e., be polar) to interact with the charged ions.

Dielectric Constant of the Solvent: Solvents with higher dielectric constants are more

effective at shielding the electrostatic attraction between the dissolved ions, thereby

preventing them from re-forming the crystal lattice.

Temperature: For most solid solutes, including KBr in many organic solvents, solubility

increases with temperature. The increased kinetic energy of the solvent molecules allows

them to more effectively break apart the solute's crystal lattice.

Hydrogen Bonding: Protic solvents that can engage in hydrogen bonding, such as alcohols,

can solvate the bromide anion effectively.

The data presented in the tables generally align with these principles. For instance, KBr

exhibits higher solubility in polar protic solvents like methanol and ethanol compared to less

polar aprotic solvents like acetone and diethyl ether. The very high solubility in highly polar

solvents like formamide and DMSO further underscores the importance of solvent polarity in

overcoming the lattice energy of KBr.

This guide provides a foundational understanding of the solubility of potassium bromide in

organic solvents, supported by quantitative data and standardized experimental

methodologies. For specific applications, it is recommended to perform experimental

verification of solubility under the precise conditions of interest.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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